Cas no 1255529-23-7 (Ent-Edoxaban)

• Product Name: Ent-Edoxaban
• CAS No: 1255529-23-7
• MF: C₂₄H₃₀ClN₇O₄S
• MW: 548.057502269745
• MDL: MFCD27987167
• CID: 2094324
• Update Time: 2025-10-28

Ent-Edoxaban Chemical and Physical Properties

Names and Identifiers

• N1-(5-Chloropyridin-2-yl)-N2-((1R,2S,4R)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)oxalamide
• Ent-Edoxaban
• EthanediaMide, N1-(5-chloro-2-pyridinyl)-N2-[(1R,2S,4R)-4-[(diMethylaMino)carbonyl]-2-[[(4,5,6,7-tetrahydro-5-Methylthiazolo[5,4-c]pyridin-2-yl)carbonyl]aMino]cyclohexyl]-
• N1-(5-chloropyridin-2-yl)-N2-((1R,2S,4R)-4-[(dimethylamino)carbonyl]-2-{[(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbonyl]amino}cyclohexyl)ethanediamide

• MDL： MFCD27987167
• Inchi： 1S/C24H30ClN7O4S/c1-31(2)24(36)13-4-6-15(27-20(33)21(34)30-19-7-5-14(25)11-26-19)17(10-13)28-22(35)23-29-16-8-9-32(3)12-18(16)37-23/h5,7,11,13,15,17H,4,6,8-10,12H2,1-3H3,(H,27,33)(H,28,35)(H,26,30,34)/t13-,15-,17+/m1/s1
• InChI Key： HGVDHZBSSITLCT-UNEWFSDZSA-N
• SMILES： ClC1=CN=C(C=C1)NC(C(N[C@@H]1CC[C@@H](C(N(C)C)=O)C[C@@H]1NC(C1=NC2CCN(C)CC=2S1)=O)=O)=O

Computed Properties

• Exact Mass: 547.17700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 164.87000
• LogP: 2.08230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ent-Edoxaban

Ent-Edoxaban: A Comprehensive Overview

Ent-Edoxaban, identified by the CAS number 1255529-23-7, is a compound of significant interest in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its potential therapeutic applications, particularly in the realm of cardiovascular medicine. Recent studies have shed light on its mechanisms of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further exploration.

The chemical structure of Ent-Edoxaban is characterized by its unique arrangement of functional groups, which contribute to its biological activity. Researchers have employed advanced computational methods to analyze its molecular interactions, revealing insights into its binding affinity with key cellular targets. These findings underscore the importance of understanding the structural basis of its pharmacological effects, paving the way for optimization strategies aimed at enhancing its therapeutic potential.

One of the most compelling aspects of Ent-Edoxaban is its role in modulating cellular pathways involved in inflammation and fibrosis. Recent studies have demonstrated its ability to inhibit specific enzymes associated with these processes, offering a novel approach to treating chronic inflammatory diseases. Moreover, its anti-fibrotic properties have been explored in models of organ fibrosis, where it has shown promise in mitigating tissue damage and improving functional outcomes.

In terms of pharmacokinetics, Ent-Edoxaban exhibits favorable absorption and distribution profiles, making it a viable candidate for systemic administration. Preclinical trials have revealed that it achieves optimal concentrations at target sites while maintaining a manageable safety profile. These attributes are critical for translating laboratory findings into clinical applications, ensuring that Ent-Edoxaban can be administered effectively in human populations.

The latest research on Ent-Edoxaban has also delved into its potential as an adjunct therapy in cardiovascular diseases. Studies have highlighted its ability to modulate lipid metabolism and reduce oxidative stress, both of which are pivotal in managing conditions such as atherosclerosis and hypertension. Furthermore, its anti-inflammatory effects suggest that it could complement existing therapies, offering a more comprehensive treatment approach.

Beyond its direct therapeutic applications, Ent-Edoxaban serves as a valuable tool for studying disease mechanisms at a molecular level. Its use in experimental models has provided researchers with insights into the interplay between inflammation, fibrosis, and cardiovascular dysfunction. By elucidating these pathways, scientists can develop more targeted interventions that address the root causes of these conditions.

In conclusion, Ent-Edoxaban, with its CAS number 1255529-23-7, represents a significant advancement in the field of drug discovery. Its unique chemical properties, coupled with emerging research findings, position it as a promising candidate for addressing unmet medical needs. As investigations into its therapeutic potential continue, it is anticipated that Ent-Edoxaban will play an increasingly important role in the development of innovative treatments for chronic inflammatory and cardiovascular diseases.